molecular formula C17H16N2O4 B8635340 1-(4-methoxybenzyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one

1-(4-methoxybenzyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one

Cat. No. B8635340
M. Wt: 312.32 g/mol
InChI Key: WADZQBPUZWZBNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-methoxybenzyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C17H16N2O4 and its molecular weight is 312.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-methoxybenzyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxybenzyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-methoxybenzyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one

Molecular Formula

C17H16N2O4

Molecular Weight

312.32 g/mol

IUPAC Name

1-[(4-methoxyphenyl)methyl]-6-nitro-3,4-dihydroquinolin-2-one

InChI

InChI=1S/C17H16N2O4/c1-23-15-6-2-12(3-7-15)11-18-16-8-5-14(19(21)22)10-13(16)4-9-17(18)20/h2-3,5-8,10H,4,9,11H2,1H3

InChI Key

WADZQBPUZWZBNP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CN2C(=O)CCC3=C2C=CC(=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-nitro-3,4-dihydroquinolin-2(1H)-one (500 mg, 2.60 mmol), 4-methoxybenzyl chloride (388 μL, 2.86 mmol) and potassium carbonate (1.08 g, 7.80 mmol) in 10 mL DMF was stirred at room temperature overnight. After this time, the mixture was poured into 20 mL H2O then extracted with 2×50 mL CH2Cl2. The organic layer was separated, washed with brine and concentrated to give a yellow solid which was subjected to flash chromatography on silica gel using 1% MeOH/CH2Cl2 to give an off-white solid (605 mg, 74.5%). 1H-NMR (DMSO-d6) δ: 8.15 (d, J=2.7 Hz, 1H), 8.02 (dd, J=2.7, 9.0 Hz, 1H), 7.15 (dd, J=3.0, 9.0 Hz, 1H), 6.88-6.85 (m, 4H), 5.14 (s, 2H), 3.70 (s, 3H), 3.11-3.06 (m, 2H), 2.80-2.75 (m, 2H).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
388 μL
Type
reactant
Reaction Step One
Quantity
1.08 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Yield
74.5%

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